6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl acetate

• IUPAC Name: (6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl) acetate
• InChI: InChI=1S/C8H8N4O2/c1-5-3-7(14-6(2)13)8-10-9-4-12(8)11-5/h3-4H,1-2H3
• InChI Key: SMHWQBMJKPMARM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=NN=C2C(=C1)OC(=O)C
• Molecular Formula: C8H8N4O2
• Molecular Weight: 192.17 g/mol

Description

“6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl acetate” is a chemical compound with the CAS Number: 478258-97-8. It has a molecular weight of 192.18. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8N4O2/c1-5-3-7(14-6(2)13)8-10-9-4-12(8)11-5/h3-4,11H,1H2,2H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The compound is solid in physical form. Unfortunately, other specific physical and chemical properties like melting point, density, solubility, etc., are not available in the sources I found.

Scientific Research Applications

Reactivity and Synthesis

• A study by Adembri et al. explored the reactivity of methyl (3,6-dichloropyridazin-4-yl)acetate towards nucleophiles, providing insights into the nucleophilic displacement reactions relevant to the synthesis of triazolo-pyridazine derivatives (G. Adembri, F. Sio, R. Nesi, & M. Scotton, 1976).
• Lieberman and Albright described an improved synthesis method for 6-aryl-1,2,4-triazolo[4,3-b]pyridazines, highlighting mild conditions and high yields, which could be relevant for the synthesis of compounds similar to 6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl acetate (D. F. Lieberman & J. D. Albright, 1988).

Structural Characterization and Theoretical Studies

• Sallam et al. conducted synthesis, crystal structure characterization, DFT calculations, Hirshfeld surface analysis, and 3D energy frameworks of triazole pyridazine derivatives, offering a comprehensive theoretical and experimental analysis of compounds structurally related to this compound (Hamdi Hamid Sallam et al., 2021).

Biological and Pharmacological Applications

• Kuwahara et al. synthesized a series of omega-sulfamoylalkyloxy[1,2,4]triazolo[1,5-b]-pyridazines and evaluated their anti-asthmatic activities, demonstrating the potential therapeutic applications of triazolo-pyridazine derivatives (M. Kuwahara et al., 1997).
• Shakir et al. investigated the antioxidant ability of new 6-amino-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl derivatives, showing significant antioxidant activities in some compounds, indicating the potential for developing antioxidant agents from triazolo-pyridazine derivatives (R. M. Shakir, K. Ali, & Dhuha Faruk. Hussain, 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, and H332. Precautionary statements include P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P312, P363, P402 + P404, and P501.